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Compound of Interest

Compound Name: 15-Hexadecynoic acid

CAS No.: 99208-90-9

Cat. No.: B1663940 Get Quote

The Premier Bio-Orthogonal Probe for S-Palmitoylation Profiling in Drug Discovery

Executive Summary
15-Hexadecynoic acid (15-HDYA) is a synthetic fatty acid analog designed to function as a

bio-orthogonal probe. Structurally mimicking palmitic acid (C16:0), it incorporates a terminal

alkyne group that is chemically inert in biological systems but highly reactive toward azide-

functionalized reporters via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "Click

Chemistry."

For drug development professionals, 15-HDYA is the gold standard for profiling S-

palmitoylation—a reversible post-translational modification critical for the trafficking and

signaling of G-Protein Coupled Receptors (GPCRs), oncogenes (e.g., Ras), and viral proteins.

Unlike radiolabeled palmitate (

H-palmitate), 15-HDYA allows for rapid, non-radioactive, and high-sensitivity proteomic
screening.

Chemical Identity & Nomenclature
Directive: Use the table below to cross-reference compound identity in procurement and

literature searches.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1663940?utm_src=pdf-interest
https://www.benchchem.com/product/b1663940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category
Primary Identifier /
Synonym

Notes

Common Name 15-Hexadecynoic acid
Standard nomenclature in

biochemical literature.

CAS Number 99208-90-9
Unique numerical identifier for

database search.

IUPAC Name Hexadec-15-ynoic acid

Formal systematic name

indicating 16 carbons with

alkyne at C15.

Abbreviation 15-HDYA
Frequently used in method

sections of academic papers.

Functional Synonyms

Alkynyl Palmitic Acid

(aPA)Palmitic Acid

AlkyneOmega-alkynyl

palmitate

Describes the functional

modification (alkyne) on the

palmitate scaffold.[1]

Related Probes
17-Octadecynoic acid (17-

ODYA)

The C18 (stearic acid) analog,

often used as a control or for

stearoylation.

Physiochemical Properties
Molecular Formula:

Molecular Weight: 252.39 g/mol

Solubility: Soluble in DMSO (>25 mg/mL), Ethanol, and DMF. Poorly soluble in water.

Storage: -20°C, desiccated and protected from light.

Mechanism of Action: The "Click" Logic
The utility of 15-HDYA relies on the metabolic fidelity of the cell's acyl-transferase machinery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8161116/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Incorporation: Cells treated with 15-HDYA uptake the fatty acid and convert it to

15-Hexadecynoyl-CoA.

Enzymatic Transfer: Palmitoyl Acyltransferases (PATs/DHHCs) recognize the CoA-derivative

and transfer the alkynyl-fatty acid to specific cysteine residues on target proteins (S-

Palmitoylation).

Bio-Orthogonal Ligation: Upon cell lysis, the alkyne handle reacts with an azide-tagged

reporter (biotin or fluorophore) in the presence of Cu(I), forming a stable triazole linkage.

Visualization: The Click Chemistry Pathway
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Caption: Workflow from metabolic incorporation of the probe to chemoselective ligation.

Applications in Drug Development
A. Target Validation (GPCRs)
Many GPCRs (e.g., Mu-opioid receptor, Beta-adrenergic receptors) require palmitoylation for

proper membrane localization and signaling. 15-HDYA allows researchers to:

Assess if a drug candidate alters the palmitoylation status of a receptor.

Determine if preventing palmitoylation (via PAT inhibition) affects receptor internalization.

B. Off-Target Screening
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Inhibitors of palmitoyl acyltransferases (DHHCs) are emerging cancer therapeutics. 15-HDYA

enables global proteomic profiling to ensure that a DHHC inhibitor does not inadvertently block

essential palmitoylation events in healthy tissue.

C. Dynamic Profiling (Pulse-Chase)
Unlike antibodies which measure total protein, 15-HDYA labeling measures newly palmitoylated

proteins. This allows for "Pulse-Chase" experiments to determine the turnover rate of the

palmitate modification, a critical parameter for protein stability studies.

Experimental Protocol: Metabolic Labeling & Click
Reaction
Expert Insight: The most common failure point in this protocol is the lysis buffer. Do NOT use

Tris-based buffers (e.g., Tris-HCl) during the Click reaction, as Tris acts as a chelator that

inhibits the Copper catalyst.[2] Use HEPES or PBS instead.

Phase 1: Metabolic Labeling
Preparation: Dissolve 15-HDYA in DMSO to create a 50 mM stock.

Cell Culture: Seed cells (e.g., HEK293, HeLa) to 70-80% confluency.

Pulse: Dilute stock into warm culture media (serum-free preferred to reduce lipid

competition) to a final concentration of 20–50 µM.

Control: Treat parallel flask with DMSO vehicle only.

Optional: Add Palmitostatin B (PAT inhibitor) as a negative control.

Incubation: Incubate cells for 4–16 hours at 37°C.

Phase 2: Lysis & Preparation
Harvest: Wash cells 2x with cold PBS to remove excess probe.

Lysis: Lyse cells in RIPA buffer (Tris-free): 50 mM HEPES (pH 7.4), 150 mM NaCl, 1% NP-

40, 0.5% Sodium Deoxycholate, Protease Inhibitors.
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Clarify: Centrifuge at 13,000 x g for 10 mins at 4°C. Collect supernatant.

Normalize: Adjust protein concentration to 1–2 mg/mL.

Phase 3: Copper-Catalyzed Click Reaction (CuAAC)
Safety Note: Perform in a fume hood if using volatile solvents. Reagents:

Azide Tag: Biotin-Azide or TAMRA-Azide (100 µM stock).

CuSO4: 50 mM stock in water.[1][3]

TCEP: 50 mM stock (freshly prepared).

TBTA (Ligand): 10 mM stock in DMSO (Enhances reaction efficiency and protects proteins).

Reaction Mix (Add in order):

50 µL Cell Lysate (100 µg protein).

1 µL Azide Tag (Final: 100 µM).

1 µL TBTA (Final: 100 µM).

1 µL CuSO4 (Final: 1 mM).

1 µL TCEP (Final: 1 mM). Vortex immediately.

Incubation:

Incubate for 1 hour at Room Temperature in the dark.

Precipitate proteins (Methanol/Chloroform or Acetone) to remove unreacted reagents before

Western Blot or Mass Spec analysis.

Visualization: Protocol Workflow
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Step 1: Cell Culture
Add 15-HDYA (50 µM)

Incubate 4-16h

Step 2: Harvest & Wash
Cold PBS Wash x2

Step 3: Lysis
Use HEPES Buffer (No Tris!)

Step 4: Click Reaction
+ Azide-Tag, CuSO4, TCEP, TBTA

1h @ RT

Step 5: Analysis
Precipitation -> SDS-PAGE -> Blot

Click to download full resolution via product page

Caption: Step-by-step experimental workflow for 15-HDYA labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Click Chemistry for Imaging in-situ Protein Palmitoylation during the Asexual Stages of
Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]

2. Bioorthogonal click chemistry to assay mu-opioid receptor palmitoylation using 15-
hexadecynoic acid and immunoprecipitation - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Monograph: 15-Hexadecynoic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663940#synonyms-for-15-hexadecynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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